1-(4-Methyl-6-(phenylthio)pyridin-3-yl)propan-1-ol

• Molecular Formula: C15H17NOS
• Molecular Weight: 259.4 g/mol
• IUPAC Name: 1-(4-methyl-6-phenylsulfanylpyridin-3-yl)propan-1-ol
• InChI: InChI=1S/C15H17NOS/c1-3-14(17)13-10-16-15(9-11(13)2)18-12-7-5-4-6-8-12/h4-10,14,17H,3H2,1-2H3
• InChI Key: YWTWCGPEVPKBJR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CN=C(C=C1C)SC2=CC=CC=C2)O

Description

1-(4-Methyl-6-(phenylthio)pyridin-3-yl)propan-1-ol is an organic compound that belongs to the class of pyridine derivatives This compound is characterized by a pyridine ring substituted with a methyl group, a phenylthio group, and a propanol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Methyl-6-(phenylthio)pyridin-3-yl)propan-1-ol typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of Substituents: The methyl and phenylthio groups are introduced through substitution reactions using reagents like methyl iodide and thiophenol.

Addition of the Propanol Group: The propanol group is added via a nucleophilic substitution reaction, often using propanol and a suitable base.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(4-Methyl-6-(phenylthio)pyridin-3-yl)propan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The phenylthio group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents such as halides and nucleophiles are employed under conditions like reflux or catalytic environments.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction can produce alcohols.

Scientific Research Applications

1-(4-Methyl-6-(phenylthio)pyridin-3-yl)propan-1-ol has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-Methyl-6-(phenylthio)pyridin-3-yl)propan-1-ol involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. This interaction can lead to various biological effects, such as inhibition of microbial growth or reduction of inflammation.

Comparison with Similar Compounds

Similar Compounds

1-(4-Methyl-6-(phenylthio)pyridin-3-yl)ethan-1-amine: Similar structure but with an amine group instead of a propanol group.

1-(4-Methyl-6-(phenylthio)pyridin-3-yl)butan-1-ol: Similar structure but with a butanol group instead of a propanol group.

Uniqueness

1-(4-Methyl-6-(phenylthio)pyridin-3-yl)propan-1-ol is unique due to its specific combination of substituents, which confer distinct chemical and biological properties. Its propanol group, in particular, may enhance its solubility and reactivity compared to similar compounds.